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Compound of Interest

Compound Name: 2-Nonadecanone

Cat. No.: B165413

Effective management and disposal of chemical waste are paramount for ensuring laboratory
safety and environmental protection. For researchers, scientists, and drug development
professionals handling 2-Nonadecanone, a comprehensive understanding of the correct
disposal procedures is essential. This guide provides detailed, step-by-step instructions for the
safe and compliant disposal of 2-Nonadecanone, aligning with general laboratory safety
protocols and regulatory requirements.

Immediate Safety and Handling Precautions

While specific hazard data for 2-Nonadecanone is not extensively detailed in all safety data
sheets, it is prudent to handle it with care, following standard laboratory safety procedures.[1]
[2] As a ketone, it should be treated as a potentially flammable and hazardous substance.[3]
Always wear appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat, when handling this chemical. Work in a well-ventilated area, preferably
under a fume hood.

Step-by-Step Disposal Procedure

The disposal of 2-Nonadecanone must adhere to institutional and regulatory guidelines for
hazardous waste.[4][5][6] Never dispose of 2-Nonadecanone down the drain or in regular
trash.[4][7]

o Waste Identification and Classification:
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o Classify 2-Nonadecanone waste as hazardous chemical waste. Due to its nature as a
ketone, it may be categorized as flammable.[3][8]

o Do not mix 2-Nonadecanone waste with other incompatible waste streams.[9][10][11] It is
crucial to segregate halogenated and non-halogenated solvents.[10]

o Container Selection and Labeling:

o Use a designated, leak-proof, and chemically compatible container for collecting 2-
Nonadecanone waste.[5][8][9] The original container, if in good condition, is often a
suitable choice.[4]

o Clearly label the waste container with the words "Hazardous Waste," the full chemical
name "2-Nonadecanone,” and the approximate concentration and quantity.[6][8][11] The
label should be securely affixed and legible.

e Waste Accumulation and Storage:

o Store the sealed waste container in a designated satellite accumulation area (SAA) within
the laboratory.[6][7]

o The SAA should be located away from heat sources, sparks, and general foot traffic.[6]

o Ensure secondary containment, such as a spill tray, is used to prevent environmental
contamination in case of a leak.[5][9]

o Keep the waste container closed at all times, except when adding waste.[4][11]
» Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or the designated
hazardous waste management personnel to schedule a pickup for the 2-Nonadecanone
waste.[4]

o Provide them with accurate information about the waste, as indicated on the label.

e Spill Management:
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[e]

o

[¢]

of in the same manner as the original chemical.[4]

[¢]

emergency response team.[4]

Contain the spill using appropriate absorbent materials.

In the event of a spill, immediately alert personnel in the area.

All materials used for spill cleanup must also be treated as hazardous waste and disposed

For large or unmanageable spills, evacuate the area and contact your institution's

Quantitative Data for 2-Nonadecanone

The following table summarizes key physical and chemical properties of 2-Nonadecanone,

which are important for its safe handling and disposal.

Property Value Source
Molecular Formula C19H380 [11[12][13]
Molecular Weight 282.5 g/mol [12]
Appearance Fine white plates [1][2]
Melting Point 57.0°C [2]

Boiling Point 343.0 to 344.0 °C (estimated) [2]

Flash Point 73.9 °C (165.0 °F) (estimated) [2]

0.004793 mg/L at 25 °C

Water Solubility (estimated)
estimate

[2]

Solubility Soluble in alcohol

[2]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 2-Nonadecanone

waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b165413?utm_src=pdf-body
https://www.benchchem.com/product/b165413?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-nonadecanone-dic6237.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nonadecanone
https://www.fishersci.ca/shop/products/2-nonadecanone-tech-80-thermo-scientific/p-7025602
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nonadecanone
https://wap.guidechem.com/encyclopedia/2-nonadecanone-dic6237.html
http://www.thegoodscentscompany.com/data/rw1573931.html
http://www.thegoodscentscompany.com/data/rw1573931.html
http://www.thegoodscentscompany.com/data/rw1573931.html
http://www.thegoodscentscompany.com/data/rw1573931.html
http://www.thegoodscentscompany.com/data/rw1573931.html
http://www.thegoodscentscompany.com/data/rw1573931.html
https://www.benchchem.com/product/b165413?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Start: Generation of

2-Nonadecanone Waste

A

Wear Appropriate PPE

(Gloves, Goggles, Lab Coat) il CeauE

Contain Spill with
Absorbent Material

Classify as
Hazardous Chemical Waste

Treat Spill Debris as
Hazardous Waste

Select Chemically Compatible
& Leak-Proof Container

Large Spill
(Evacuate & Report)

Label Container:
'Hazardous Waste'
'2-Nonadecanone’

Concentration & Quantity

Store in Designated
Satellite Accumulation Area (SAA)
with Secondary Containment

Keep Container
Securely Closed

Contact EHS for
Waste Pickup

EHS Collects Waste for
Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Nonadecanone waste.
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By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of 2-Nonadecanone, thereby minimizing risks and
maintaining a compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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